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Compound of Interest

Compound Name:
2-Amino-3-(3,4-

dichlorophenyl)propanoic acid

CAS No.: 5472-67-3

Cat. No.: B556690

Get Quote

Introduction

p-Chlorophenylalanine (PCPA), also known as Fenclonine, is an irreversible inhibitor of the

enzyme tryptophan hydroxylase (TPH).[1][2] TPH is the rate-limiting enzyme in the synthesis of

serotonin (5-hydroxytryptamine, 5-HT) from L-tryptophan.[2][3] By inhibiting this enzyme, PCPA

serves as a potent and widely used pharmacological tool to deplete central serotonin levels in

preclinical research. This depletion allows for the creation of animal models that are

instrumental in studying the role of the serotonergic system in the pathophysiology of various

neurological and psychiatric disorders, including depression, anxiety, sleep disorders, and

Parkinson's disease.[1][4][5] These application notes provide an overview of the mechanism,

quantitative effects, and detailed protocols for the experimental use of PCPA in rodent models.

Mechanism of Action
PCPA selectively and irreversibly inhibits tryptophan hydroxylase, the enzyme responsible for

converting L-tryptophan to 5-hydroxytryptophan (5-HTP). This action effectively blocks the

primary pathway for serotonin synthesis in the brain. The resulting depletion of serotonin and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b556690#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/7544584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1177873/
https://pubmed.ncbi.nlm.nih.gov/7544584/
https://pubmed.ncbi.nlm.nih.gov/4272666/
https://pubmed.ncbi.nlm.nih.gov/6452888/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


its primary metabolite, 5-hydroxyindoleacetic acid (5-HIAA), is a key feature of this model.[1]

The effects are long-lasting, with maximum depletion typically observed around three days

post-administration and persisting for over a week, requiring de novo enzyme synthesis for the

recovery of serotonin levels.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7544584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005873/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serotonin (5-HT) Synthesis Pathway

Inhibitory Action

L-Tryptophan

5-Hydroxytryptophan (5-HTP)

Tryptophan Hydroxylase (TPH)

Serotonin (5-HT)

AADC

PCPA

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


 

Start: Animal Acclimatization
(≥ 1 week)

PCPA Suspension Preparation
(e.g., in 0.5% CMC)

Administration
(i.p. injection)

Control group receives vehicle.

Post-Injection Monitoring
(Daily health checks)

Serotonin Depletion Period
(3-4 days for peak effect)

Endpoint Procedures

Data Analysis

Behavioral Testing
(e.g., Open Field)

Tissue Collection
(Brain dissection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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